N-(3,4-difluorophenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide
• InChI: InChI=1S/C14H16F2N2O3/c1-2-18-5-6-21-14(20)12(18)8-13(19)17-9-3-4-10(15)11(16)7-9/h3-4,7,12H,2,5-6,8H2,1H3,(H,17,19)
• InChI Key: FEDHEIMYWLVVRS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC(=O)C1CC(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C14H16F2N2O3
• Molecular Weight: 298.28 g/mol

Description

N-(3,4-difluorophenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide, also known as DEFA, is a chemical compound that has been of significant interest in scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide is not fully understood, but it is believed to act as a modulator of neurotransmitter release by binding to presynaptic voltage-gated calcium channels (VGCCs). This binding inhibits the influx of calcium ions into the presynaptic neuron, which in turn reduces the release of neurotransmitters such as glutamate and dopamine. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of cell proliferation, induction of apoptosis, and neuroprotection. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In vivo studies have shown that this compound has neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, there are also some limitations, including its low potency and selectivity for VGCCs, which may limit its usefulness as a therapeutic agent. Additionally, more studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for research on N-(3,4-difluorophenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide, including the development of more potent and selective VGCC modulators, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its mechanisms of action and potential side effects. Additionally, more studies are needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in vivo, as well as its potential interactions with other drugs and compounds. Overall, this compound has significant potential as a lead compound for the development of new drugs with improved efficacy and safety.

Scientific Research Applications

N-(3,4-difluorophenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety. In neuroscience, this compound has been studied for its potential role in modulating neurotransmitter release and synaptic plasticity.